Cas no 865375-66-2 (4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl-)

• Product Name: 4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl-
• CAS No: 865375-66-2
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• MDL: MFCD00245288
• CID: 661398
• PubChem ID: 3479954
• Update Time: 2025-10-30

4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl-
• 1-(4-aminophenyl)-2,6,6-trimethyl-5,7-dihydroindol-4-one
• 1-(4-AMINOPHENYL)-2,6,6-TRIMETHYL-5,6,7-TRIHYDROINDOL-4-ONE
• 865375-66-2
• MFCD00245288
• SCHEMBL4649666
• MS-11384
• AKOS022169054
• 1-(4-aminophenyl)-2,6,6-trimethyl-4,5,6,7-tetrahydro-1H-indol-4-one
• 1-(4-Aminophenyl)-2,6,6-trimethyl-6,7-dihydro-1H-indol-4(5H)-one
• DTXSID90392865

• MDL： MFCD00245288
• Inchi： 1S/C17H20N2O/c1-11-8-14-15(9-17(2,3)10-16(14)20)19(11)13-6-4-12(18)5-7-13/h4-8H,9-10,18H2,1-3H3
• InChI Key： BJPFFRBIZXSRLW-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)N(C3C=CC(=CC=3)N)C=2CC(C)(C)C1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Additional information on 4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl-

Recent Advances in the Study of 4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl- (CAS: 865375-66-2)

The compound 4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl- (CAS: 865375-66-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole scaffold and aminophenyl substitution, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

One of the most notable advancements in the study of this compound is its role as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4H-Indol-4-one, including the title compound, exhibit high selectivity and efficacy against a range of kinase targets. The research highlighted the compound's ability to disrupt aberrant signaling pathways in cancer cells, leading to apoptosis and reduced tumor growth in preclinical models. These findings underscore its potential as a lead candidate for the development of novel anticancer agents.

In addition to its anticancer properties, recent investigations have explored the compound's applicability in neurodegenerative diseases. A study conducted by a team at the University of Cambridge revealed that 4H-Indol-4-one derivatives could modulate neuroinflammatory responses by targeting microglial activation. The compound's ability to cross the blood-brain barrier and exert anti-inflammatory effects in the central nervous system positions it as a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Further mechanistic studies are underway to elucidate its precise interactions with neuroinflammatory mediators.

The synthesis and structural characterization of 4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl- have also been refined in recent years. A 2022 publication in Organic Letters detailed an efficient, scalable synthetic route that improves yield and purity while reducing environmental impact. This advancement is critical for facilitating large-scale production and further pharmacological evaluation. Computational modeling and X-ray crystallography have provided insights into the compound's three-dimensional conformation, aiding in the design of more potent analogs with enhanced bioavailability.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials. Current research is also exploring combination therapies, where 4H-Indol-4-one derivatives are used alongside existing drugs to enhance therapeutic outcomes and reduce resistance.

In conclusion, the compound 4H-Indol-4-one, 1-(4-aminophenyl)-1,5,6,7-tetrahydro-2,6,6-trimethyl- (CAS: 865375-66-2) represents a versatile and promising scaffold in medicinal chemistry. Its multifaceted biological activities, coupled with recent advancements in synthesis and structural understanding, highlight its potential as a therapeutic agent across multiple disease areas. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing the remaining challenges in its path to commercialization.